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Compound of Interest

Compound Name: Cas9-IN-2

cat. No.: B11201327

Disclaimer: No specific safety data sheet or disposal protocol for a substance explicitly named
"Cas9-IN-2" was found in publicly available resources. The information provided below pertains
to Cas9 protein, a widely used reagent in CRISPR-based gene editing. Multiple safety data
sheets classify Cas9 protein as a hon-hazardous substance.[1][2][3] Researchers should
always consult their institution's specific waste management policies and the manufacturer's
safety data sheet (SDS) for the specific product in use.

This guide provides essential safety and logistical information for the proper disposal of Cas9
protein and associated laboratory materials, ensuring compliance with standard laboratory
safety practices.

Safety and Hazard Information

Cas9 protein is generally not classified as a hazardous substance or mixture according to
available safety data sheets.[1][2][3] Howeuver, it is crucial to handle it in accordance with good
industrial hygiene and safety practices.[2]
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Characteristic Classification Source

o Not a hazardous substance or
Hazard Classification ) [1][2]
mixture

No hazard pictogram, signal
GHS Label Elements word, or hazard statements

required

] Inhalation, ingestion, skin and
Primary Route of Exposure [2]
eye contact

) ) Safety goggles, gloves, lab
Personal Protective Equipment . [2]
coa

Disposal Protocols
The proper disposal of Cas9 protein and its associated waste depends on its formulation (liquid
or solid) and whether it has been mixed with other hazardous materials.

Step 1: Waste Identification and Segregation

¢ Uncontaminated Cas9 Protein Solutions: Aqueous solutions of Cas9 protein that have not
been mixed with any hazardous chemicals or biological agents are considered non-
hazardous.

e Uncontaminated Solid Cas9 Protein: Lyophilized Cas9 protein is also considered non-
hazardous.

o Contaminated Cas9 Protein Waste: If Cas9 protein is mixed with hazardous chemicals,
biological materials (e.g., viral vectors, cells), or sharps, it must be treated as hazardous
waste.

» Empty Containers: Original containers of Cas9 protein should be emptied as much as
possible.

Step 2: Decontamination (if necessary)
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« If the Cas9 protein waste is mixed with biologically active materials (e.g., bacteria, cell
cultures), it should be decontaminated prior to disposal, typically by autoclaving or chemical
disinfection, in accordance with your institution's biosafety guidelines.

Step 3: Disposal Procedures
e Non-Hazardous Liquid Waste:

o For small quantities of non-hazardous Cas9 protein solutions, check with your institution's
environmental health and safety (EHS) office. In many cases, these can be disposed of
down the sanitary sewer with copious amounts of water.[4][5][6]

o Do not dispose of solutions containing other hazardous materials (e.g., certain buffers,
solvents) down the drain.[7][8]

¢ Non-Hazardous Solid Waste:

o Uncontaminated solid Cas9 protein waste and labware (e.g., pipette tips, microfuge tubes)
can typically be disposed of in the regular laboratory trash.[5][7]

e Hazardous Waste:

[¢]

All Cas9 protein waste mixed with hazardous chemicals must be disposed of as chemical
waste.[9]

[¢]

Collect this waste in a clearly labeled, compatible container.[7]

o

Follow your institution's procedures for chemical waste pickup and disposal.

[e]

Sharps (needles, glass slides) must always be disposed of in a designated sharps
container.[9]

o Empty Containers:
o Rinse empty containers with water or a suitable solvent three times.[7]

o The rinsate should be collected and disposed of as hazardous waste if the original
material was hazardous.[7]
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o Deface the label on the empty container and dispose of it in the regular trash or recycling,
as per institutional policy.[7]

Disposal Workflow
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Caption: Decision workflow for the proper disposal of Cas9 protein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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